5-Cyclopropyl-3-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine-1-carbonyl]-1,2-oxazole

• IUPAC Name: (5-cyclopropyl-1,2-oxazol-3-yl)-[3-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]azetidin-1-yl]methanone
• InChI: InChI=1S/C16H16N6O3/c1-9-4-14(22-16(19-9)17-8-18-22)24-11-6-21(7-11)15(23)12-5-13(25-20-12)10-2-3-10/h4-5,8,10-11H,2-3,6-7H2,1H3
• InChI Key: RTNCMFFDCADTLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)OC3CN(C3)C(=O)C4=NOC(=C4)C5CC5
• Molecular Formula: C16H16N6O3
• Molecular Weight: 340.34 g/mol

Description

5-Cyclopropyl-3-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine-1-carbonyl]-1,2-oxazole is a useful research compound. Its molecular formula is C16H16N6O3 and its molecular weight is 340.343. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has shown that compounds related to "5-Cyclopropyl-3-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine-1-carbonyl]-1,2-oxazole" are utilized in the synthesis of diverse heterocyclic compounds. These compounds are of significant interest due to their potential applications in pharmaceuticals and agrochemicals. For example, the reaction of 4-oxo benz[1,3-e]oxazinium perchlorates with 1-R1-3-R2-5-aminopyrazoles leads to derivatives of pyrazolo[3,4-d]pyrimidine and pyrazolo[1,5-a]1,3,5]triazine series, showcasing the versatility of these compounds in synthesizing complex heterocycles (Zamigailo et al., 2013).

Antimicrobial and Antitumor Activities

Certain derivatives synthesized from compounds structurally similar to "this compound" have been evaluated for their antitumor and antimicrobial activities. For instance, enaminones used as building blocks for synthesizing substituted pyrazoles have shown significant antimicrobial and antitumor activities, highlighting the potential for these compounds in medicinal chemistry (Riyadh, 2011).

Chemical Synthesis and Characterization

The synthesis and characterization of novel heterocyclic compounds, such as pyrimidines and triazoles, derived from related compounds, provide insights into the structural and functional diversity achievable through synthetic chemistry. These studies often explore the chemical reactions, crystal structures, and spectroscopic properties of the synthesized compounds, contributing to our understanding of their potential applications (Lahmidi et al., 2019).

Antibacterial Activity

The research also extends to the evaluation of antibacterial activities of synthesized compounds. For instance, novel derivatives have been assessed against various bacterial strains, demonstrating the potential for developing new antibacterial agents from these chemical frameworks (Lahmidi et al., 2019).

Mechanism of Action

Target of action

The compound “5-Cyclopropyl-3-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine-1-carbonyl]-1,2-oxazole” contains a triazole and a pyrimidine ring. Compounds containing these structures are known to interact with a variety of enzymes and receptors .

Biochemical pathways

Without specific studies on this compound, it’s challenging to determine the exact biochemical pathways it affects. Triazole compounds have been found to exhibit a broad range of biological activities, suggesting they may interact with multiple biochemical pathways .

Biochemical Analysis

Biochemical Properties

5-Cyclopropyl-3-[3-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)azetidine-1-carbonyl]-1,2-oxazole, due to its pyrazolo[1,5-a]pyrimidine core, may interact with various enzymes and proteins involved in purine metabolism

Cellular Effects

Related pyrazolo[1,5-a]pyrimidines have shown cytotoxic activities against various cell lines . They may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is likely to exert its effects at the molecular level through binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .